Cas no 497155-61-0 (Glucosylceramide (Soy))

• Product Name: Glucosylceramide (Soy)
• CAS No: 497155-61-0
• Molecular Formula: C₄₀H₇₅NO₉
• Molecular Weight: 714.024813890457
• CID: 2199058
• PubChem ID: 10169092

Glucosylceramide (Soy) Properties

Names and Identifiers

• Cerebroside (Soy)
• Glucocerebrosides
• Jio-cerebroside
• 1-O-beta-D-Glucopyranosyl-N-(2-hydroxypalmitoyl)-4,8-sphingenine
• (2S,3R,4E,8E)-1-beta-D-Glucopyranosyloxy-2-(2-hydroxypalmitoylamino)octadecane-4,8-dien-3-ol
• Cerebroside (Soy); GlcCer(d18:2/16:0)
• 497155-61-0
• Glucosylceramide (plant)
• Glucocerebrosides (Soy, 98%)
• 2-hydroxy-N-[(2S,3R,4E,8E)-3-hydroxy-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadeca-4,8-dien-2-yl]hexadecanamide
• G91286
• Glucosylceramide (Soy)

• InChIKey： HOMYIYLRRDTKAA-BEYQCJBTSA-N
• Inchi： 1S/C40H75NO9/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-33(43)32(31-49-40-38(47)37(46)36(45)35(30-42)50-40)41-39(48)34(44)29-27-25-23-21-18-16-14-12-10-8-6-4-2/h19-20,26,28,32-38,40,42-47H,3-18,21-25,27,29-31H2,1-2H3,(H,41,48)/b20-19+,28-26+/t32-,33+,34?,35+,36+,37-,38+,40+/m0/s1
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC[C@@H]([C@@H](/C=C/CC/C=C/CCCCCCCCC)O)NC(C(CCCCCCCCCCCCCC)O)=O

Computed Properties

• Exact Mass: 713.54418297g/mol
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 32
• Monoisotopic Mass: 713.54418297g/mol
• Heavy Atom Count: 50
• Complexity: 857
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.6
• Topological Polar Surface Area: 169

Experimental Properties

• Solubility: chloroform/methanol (9:1): 20 mg/mL, clear, slightly yellow

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosyl-N-acylsphingosines